1-oleoyl-2-hexanoyl-NBD-glycerol
1-oleoyl-2-hexanoyl-NBD-glycerol
Brand Name:
Vulcanchem
CAS No.:
155581-64-9
VCID:
VC0140999
InChI:
InChI=1S/C33H52N4O8/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-30(39)43-26-27(25-38)44-31(40)21-18-16-19-24-34-28-22-23-29(37(41)42)33-32(28)35-45-36-33/h9-10,22-23,27,34,38H,2-8,11-21,24-26H2,1H3/b10-9-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-]
Molecular Formula:
C33H52N4O8
Molecular Weight:
632.8 g/mol
1-oleoyl-2-hexanoyl-NBD-glycerol
CAS No.: 155581-64-9
Main Products
VCID: VC0140999
Molecular Formula: C33H52N4O8
Molecular Weight: 632.8 g/mol
| CAS No. | 155581-64-9 |
|---|---|
| Product Name | 1-oleoyl-2-hexanoyl-NBD-glycerol |
| Molecular Formula | C33H52N4O8 |
| Molecular Weight | 632.8 g/mol |
| IUPAC Name | [3-hydroxy-2-[6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyloxy]propyl] (Z)-octadec-9-enoate |
| Standard InChI | InChI=1S/C33H52N4O8/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-30(39)43-26-27(25-38)44-31(40)21-18-16-19-24-34-28-22-23-29(37(41)42)33-32(28)35-45-36-33/h9-10,22-23,27,34,38H,2-8,11-21,24-26H2,1H3/b10-9- |
| Standard InChIKey | OLPXOHBIRITKMO-KTKRTIGZSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)OCC(CO)OC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-] |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-] |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-] |
| Synonyms | 1-oleoyl-2-(6-(7-nitrobenzo-2-oxa-1,3-diazol-4-yl)hexanoyl)glycerol 1-oleoyl-2-hexanoyl-NBD-glycerol NBD-DG |
| PubChem Compound | 6443507 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume